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This guide provides an objective comparison of Fibroblast Activation Protein Inhibitor (FAPI)-74
Positron Emission Tomography (PET) imaging with the gold-standard immunohistochemistry
(IHC) for the detection of Fibroblast Activation Protein (FAP). FAP is a promising theranostic
target due to its high expression in the stroma of a wide variety of cancers and its limited
presence in healthy tissues. This document summarizes the quantitative correlation between
these two modalities, details the experimental protocols, and illustrates the underlying
biological and experimental workflows.

Data Presentation: Quantitative Correlation of FAPI
PET and FAP IHC

The uptake of FAP-targeting radiotracers in PET imaging has been shown to strongly correlate
with the level of FAP expression determined by immunohistochemistry. While specific
quantitative data for the direct correlation of [*®F]FAPI-74 with IHC is emerging from ongoing
clinical trials, the following table presents data from a closely related FAP inhibitor, [*8Ga]Ga-
FAPI-46, which serves as a strong surrogate to demonstrate the principle of cross-validation.
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A prospective translational exploratory study demonstrated a strong correlation between
[68Ga]Ga-FAPI-46 PET signal, as measured by the maximum standardized uptake value
(SUVmax), and the FAP expression level assessed by IHC in various solid cancers.[1][2][3]
The FAP IHC score was positively correlated with both the SUVmax (r=0.781) and the mean
SUV (SUVmean) (r=0.783).[1][2]

FAP
. . Corresponding Mean %8Ga- o
Immunohistochemistry Description of IHC Score
FAPI-46 SUVmax (95% CI)

Score

0 1.2 (0.8-1.6) Negative FAP staining

1 1.9 (0.4-3.3) Weak FAP staining intensity
Moderate FAP staining

2 3.9 (2.8-4.9) , _
intensity

3 7.4 (4.5-10.3) Strong FAP staining intensity

This data is derived from studies using [68Ga]Ga-FAPI-46 and is presented as a representative
example of the correlation between FAPI PET uptake and FAP IHC scores.[1][2]

Experimental Protocols

Detailed methodologies for both [*8F]FAPI-74 PET/CT imaging and FAP immunohistochemistry
are crucial for reproducible and comparable results.

[*8F]FAPI-74 PETICT Imaging Protocol

This protocol is based on procedures outlined in clinical trials and research studies.[4][5][6][7]

o Patient Preparation: Patients are typically required to fast for a minimum of 4-6 hours prior to
the scan. Blood glucose levels are checked, although strict control as for [*8F]FDG is not
mandatory.

o Radiotracer Administration: A dose of 185-296 MBq (5-8 mCi) of [*®F]FAPI-74 is administered
intravenously.
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o Uptake Period: Patients rest for approximately 60 minutes to allow for the radiotracer to
distribute and accumulate in FAP-expressing tissues.

e Image Acquisition: A whole-body PET/CT scan is performed from the head to the mid-thigh.
The CT scan is first acquired for attenuation correction and anatomical localization, followed
by the PET emission scan. The acquisition time is typically 2-3 minutes per bed position.

e Image Reconstruction and Analysis: PET images are reconstructed using an iterative
algorithm (e.g., OSEM). The tracer uptake in tumors and other tissues is quantified by
calculating the Standardized Uptake Value (SUV), particularly SUVmax and SUVmean.

FAP Immunohistochemistry (IHC) Protocol

This protocol is a standard procedure for staining FAP in formalin-fixed, paraffin-embedded
(FFPE) tissue sections.[8]

o Deparaffinization and Rehydration:
o Immerse slides in xylene (2 changes, 5-10 minutes each).

o Rehydrate through graded ethanol solutions: 100% (2 changes, 3-5 minutes each), 95%
(1 change, 3-5 minutes), and 70% (1 change, 3-5 minutes).

o Rinse with deionized water.
e Antigen Retrieval:
o Immerse slides in a pre-heated antigen retrieval solution (e.g., citrate buffer, pH 6.0).

o Heat the slides using a steamer, microwave, or pressure cooker (e.g., 95-100°C for 20-40
minutes).

o Allow slides to cool to room temperature in the buffer.
e Blocking:

o Rinse slides with a wash buffer (e.g., PBS or TBS).
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o Incubate slides with a blocking buffer (e.g., containing normal serum) for 30-60 minutes to
prevent non-specific antibody binding.

e Primary Antibody Incubation:

o Dilute the primary anti-FAP antibody to its optimal concentration in an antibody diluent.

o Incubate the slides with the primary antibody overnight at 4°C in a humidified chamber.

e Secondary Antibody and Detection:

Rinse slides with wash buffer.

[¢]

[¢]

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 30-60
minutes at room temperature.

Rinse slides with wash buffer.

[e]

[e]

Incubate with a DAB substrate solution until the desired brown color develops.
e Counterstaining, Dehydration, and Mounting:

o Counterstain with hematoxylin.

o Dehydrate through graded ethanol and clear in xylene.

o Mount with a permanent mounting medium.

e Analysis: The staining intensity and the percentage of FAP-positive stromal cells are
evaluated by a pathologist to generate an IHC score.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the cross-validation of FAPI-74 PET imaging
with FAP immunohistochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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